2-Chloro-4-(6-chloropyridine-3-sulfonamido)benzoic acid
Overview
Description
2-Chloro-4-(6-chloropyridine-3-sulfonamido)benzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. The compound is also known as CPB and is widely used in the synthesis of various drugs.
Mechanism of Action
The mechanism of action of CPB is not fully understood. However, it is believed to inhibit the activity of enzymes involved in the inflammatory response and tumor growth.
Biochemical and Physiological Effects:
Studies have shown that CPB can reduce inflammation and tumor growth in animal models. It has also been found to have a positive effect on the immune system, enhancing the body's ability to fight off infections.
Advantages and Limitations for Lab Experiments
One of the major advantages of CPB is its ability to inhibit the activity of specific enzymes without affecting other cellular processes. However, its limited solubility in water can make it difficult to work with in some experiments.
Future Directions
There are several potential future directions for research on CPB. One area of interest is its potential use in the treatment of autoimmune diseases, such as rheumatoid arthritis. Additionally, further studies are needed to fully understand the mechanism of action of CPB and its potential applications in cancer treatment.
In conclusion, 2-Chloro-4-(6-chloropyridine-3-sulfonamido)benzoic acid is a promising compound with potential applications in medicine. Its anti-inflammatory and anti-tumor properties make it a promising candidate for the development of new drugs. Further research is needed to fully understand its mechanism of action and potential applications in the treatment of various diseases.
Synthesis Methods
The synthesis of CPB involves the reaction of 2-chloro-4-aminobenzoic acid with 6-chloropyridine-3-sulfonyl chloride in the presence of a base. The reaction yields 2-Chloro-4-(6-chloropyridine-3-sulfonamido)benzoic acid as the final product.
Scientific Research Applications
CPB has been extensively studied for its potential applications in medicine. It has been found to possess anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs.
properties
IUPAC Name |
2-chloro-4-[(6-chloropyridin-3-yl)sulfonylamino]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8Cl2N2O4S/c13-10-5-7(1-3-9(10)12(17)18)16-21(19,20)8-2-4-11(14)15-6-8/h1-6,16H,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRJLNQODUAMGSS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1NS(=O)(=O)C2=CN=C(C=C2)Cl)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8Cl2N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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